Cas no 2757901-71-4 (2-(Diethylamino)propyl 4-methylbenzene-1-sulfonate)

• Product Name: 2-(Diethylamino)propyl 4-methylbenzene-1-sulfonate
• CAS No: 2757901-71-4
• MF: C₁₄H₂₃NO₃S
• MW: 285.402323007584
• CID: 6156124
• PubChem ID: 165759030
• Update Time: 2025-07-23

2-(Diethylamino)propyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 2-(diethylamino)propyl 4-methylbenzene-1-sulfonate
• 2757901-71-4
• EN300-37152753
• 2-(Diethylamino)propyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C14H23NO3S/c1-5-15(6-2)13(4)11-18-19(16,17)14-9-7-12(3)8-10-14/h7-10,13H,5-6,11H2,1-4H3
• InChI Key： IVBHUXPCDRYLAD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC(C)N(CC)CC

Computed Properties

• Exact Mass: 285.13986477g/mol
• Monoisotopic Mass: 285.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55Ų

Additional information on 2-(Diethylamino)propyl 4-methylbenzene-1-sulfonate

Introduction to 2-(Diethylamino)propyl 4-methylbenzene-1-sulfonate (CAS No. 2757901-71-4)

2-(Diethylamino)propyl 4-methylbenzene-1-sulfonate, identified by the Chemical Abstracts Service Number (CAS No.) 2757901-71-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, featuring a sulfonate group attached to a substituted benzene ring and a diethylamino side chain, exhibits unique chemical properties that make it valuable in various applications, particularly in drug delivery systems and bioconjugation techniques.

The molecular structure of 2-(Diethylamino)propyl 4-methylbenzene-1-sulfonate consists of a benzene ring substituted with a methyl group at the 4-position and a sulfonate group at the 1-position. The presence of the sulfonate group enhances the water solubility of the molecule, making it an attractive candidate for aqueous-based formulations. Additionally, the diethylamino side chain contributes to its ability to interact with biological molecules, such as proteins and peptides, through electrostatic and hydrophobic interactions.

In recent years, 2-(Diethylamino)propyl 4-methylbenzene-1-sulfonate has been explored in the development of novel drug delivery systems. Its ability to form stable complexes with hydrophobic drugs has been utilized to enhance their solubility and bioavailability. This property is particularly relevant in the context of oral and injectable formulations, where poor solubility can significantly limit the therapeutic efficacy of active pharmaceutical ingredients (APIs). The compound’s sulfonate moiety also facilitates its incorporation into polymeric matrices, enabling controlled release mechanisms that are critical for sustained drug delivery.

Moreover, 2-(Diethylamino)propyl 4-methylbenzene-1-sulfonate has found applications in bioconjugation chemistry. The sulfonate group serves as an excellent anchor point for coupling biomolecules, such as antibodies and enzymes, to therapeutic agents. This approach is widely used in the development of monoclonal antibodies-drug conjugates (ADCs) and enzyme inhibitors. The diethylamino side chain further enhances the reactivity of the sulfonate group, allowing for versatile chemical modifications that can be tailored to specific biological targets.

Recent research has highlighted the potential of 2-(Diethylamino)propyl 4-methylbenzene-1-sulfonate in nanomedicine. Its ability to self-assemble into micelles or nanoparticles has been exploited to create drug-loaded carriers that can overcome biological barriers and improve therapeutic outcomes. These nanocarriers can be functionalized with targeting ligands to deliver drugs selectively to diseased tissues, thereby minimizing side effects and enhancing treatment efficacy. The compound’s stability under various physiological conditions also makes it suitable for industrial-scale production of biodegradable drug delivery systems.

The synthesis of 2-(Diethylamino)propyl 4-methylbenzene-1-sulfonate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfonate group typically involves sulfonylation reactions using reagents such as chlorosulfonic acid or sulfur trioxide-pyridine complexes. The subsequent coupling of the diethylamino side chain is achieved through nucleophilic substitution reactions or reductive amination techniques. Advanced synthetic methodologies, including flow chemistry and catalytic processes, have been employed to optimize yield and purity while minimizing environmental impact.

In terms of analytical characterization, 2-(Diethylamino)propyl 4-methylbenzene-1-sulfonate is typically analyzed using high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These techniques provide detailed information about its molecular structure, purity, and stability. HPLC is particularly useful for assessing impurities and ensuring compliance with pharmaceutical-grade standards. NMR spectroscopy offers insights into the dynamic behavior of the molecule in solution, while MS provides high-resolution data on its molecular weight and fragmentation patterns.

The pharmacological properties of 2-(Diethylamino)propyl 4-methylbenzene-1-sulfonate have been investigated in preclinical studies to evaluate its potential as an adjuvant or carrier molecule. While it does not exhibit direct therapeutic activity itself, its ability to enhance drug delivery has significant implications for treating various diseases, including cancer, infectious diseases, and chronic conditions. The compound’s biocompatibility and low toxicity profile make it a promising candidate for clinical translation.

Future research directions may explore novel derivatives of 2-(Diethylamino)propyl 4-methylbenzene-1-sulfonate that exhibit enhanced functionality or improved pharmacokinetic profiles. For instance, modifications to the diethylamino side chain could introduce additional reactive sites for bioconjugation or alter solubility characteristics. Additionally, exploring alternative sulfonation strategies might lead to more efficient synthetic routes while maintaining high yields and purity.

The industrial applications of 2-(Diethylamino)propyl 4-methylbenzene-1-sulfonate are expected to expand as pharmaceutical companies continue to develop innovative drug delivery systems. Its versatility in forming stable complexes with APIs makes it a valuable tool for formulating next-generation therapeutics. Furthermore, its compatibility with various manufacturing processes ensures that it can be integrated into existing pharmaceutical production lines without significant modifications.

In conclusion,2-(Diethylamino)propyl 4-methylbenzene-1-sulfonate (CAS No. 2757901-71-4) is a multifunctional compound with broad applications in pharmaceutical chemistry and biotechnology. Its unique chemical properties make it an excellent candidate for drug delivery systems, bioconjugation techniques, and nanomedicine applications. As research continues to uncover new uses for this compound,2-(Diethylamino)propyl 4-methylbenzene-1-sulfonate is poised to play an increasingly important role in advancing therapeutic modalities across multiple disease areas.